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Compound of Interest

Compound Name: PQ 69

For researchers, scientists, and drug development professionals, the selection of polymers in
hair care formulations is critical to achieving desired performance characteristics such as hold,
curl retention, and sensory feel. This guide provides an objective comparison of
Polyquaternium-69 against other commonly used Polyquaternium compounds, supported by
available experimental data.

Polyquaterniums are a class of cationic polymers widely used in cosmetics for their
conditioning and film-forming properties. Their positive charge allows them to adsorb onto the
negatively charged surface of hair, providing benefits like improved combability, reduced static,
and styling hold. This guide focuses on the performance of these polymers in hair styling
applications, with a particular emphasis on curl retention under high humidity and hair stiffness.

Performance Data Summary

The following tables summarize the available quantitative and qualitative data for
Polyquaternium-69 and other selected Polyquaternium compounds. It is important to note that
direct, side-by-side comparative studies with standardized methodologies for all these polymers
are not readily available in published literature. The data presented is compiled from various
sources and should be interpreted with this in mind.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b610179?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Polymer

Key Performance
Characteristics

Primary Applications

Build-up Potential

Polyquaternium-4

Superior film-former,
high curl retention
even in humidity, very
stiff.[1]

Hair gels and other
styling products

requiring strong hold.

[1]

High

Polyquaternium-10

Light hold, frizz
control, improves
manageability, defines
curls, good
moisturizing and film-

forming properties.[2]

Shampoos,
conditioners, and

styling products.[2]

Can be difficult to
remove, especially

heavier grades.[2]

Polyquaternium-11

Provides light hold
and curl retention, can

impart a tacky feel.[1]

Mousses and lotions.

[1]

Moderate

Polyquaternium-46

Provides ultra-strong
hold and outstanding
curl retention, even at
high humidity levels.

[3]

Hair mousse and

other styling products.

[3]

Not specified

Polyquaternium-69

Excellent high
humidity curl
retention, strong and
durable hold, shine
enhancement, and

frizz control.[4]

Gels, mousses, styling

creams & lotions.[4]

Low, likely removed

with 1-2 shampoos.

Polyquaternium-86

Good curl retention

and stiffness.

Hair styling gels.

Not specified

Quantitative Performance Data
High Humidity Curl Retention
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High humidity curl retention is a critical measure of a styling polymer's ability to maintain a
hairstyle in humid conditions.

% Curl Retention at 90%
Polymer ] Data Source
RH, 25°C (Time)

Polyquaternium-69 (as

>90% (after 24 hours) --INVALID-LINK--
AquaStyle™ 300)

PVP/VA Copolymer

_ <50% (after 1 hour) --INVALID-LINK--
(Commercial Gel)

~70% (initial), dropping to
Polyquaternium-86 ~55% (after 8 hours) at 95% --INVALID-LINK--
RH, 35°C

~65% (initial), dropping to
PVP K-90 ~45% (after 8 hours) at 95% --INVALID-LINK--
RH, 35°C

~65% (initial), dropping to
VP/VA Copolymer ~45% (after 8 hours) at 95% --INVALID-LINK--
RH, 35°C

Hair Stiffness

Stiffness is a measure of the hold and rigidity a styling polymer imparts to the hair. This is often
measured using a texture analyzer.
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Polymer

Stiffness (Peak

Stiffness Durability
Data Source

Force in N) (F10/F1)

Polyquaternium-69 ) )

o Higher than Higher than

(4% solids in . . --INVALID-LINK--
commercial PVP gel commercial PVP gel

Carbomer gel)

Polyquaternium-86 ~10 N Not specified --INVALID-LINK--

PVP K-90 ~12N Not specified --INVALID-LINK--

VP/VA Copolymer ~8N Not specified --INVALID-LINK--

Experimental Protocols

High Humidity Curl Retention Test

Objective: To evaluate the ability of a hair styling polymer to maintain a curl under high humidity

conditions.

Methodology:

» Hair Tress Preparation: Standardized human hair tresses (e.g., 2g, 20cm) are washed with a

clarifying shampoo and air-dried.

e Product Application: A defined amount of the test formulation (e.g., 0.5g of a gel containing

the polymer) is evenly applied to each hair tress.

e Curling: The treated tresses are rolled onto mandrels, secured, and dried overnight in a

controlled environment (e.g., 25°C, 50% Relative Humidity).

« Initial Measurement: After drying, the curled tresses are carefully removed from the mandrels

and their initial length (Lo) is measured.

o Humidity Exposure: The curled tresses are suspended in a humidity chamber set to specific
conditions (e.g., 90% Relative Humidity and 25°C).

e Length Measurement Over Time: The length of the tresses (Lt) is measured at

predetermined time intervals (e.g., 1, 4, 8, 24 hours). The fully extended length of the hair
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tress (L) is also recorded.

» Calculation: The percentage of curl retention is calculated using the following formula: % Curl
Retention = [(L - Lt) / (L - Lo)] * 100
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Preparation Testing Analysis }

[ Prepare Hair Tress ‘Apply Test Product @ ’-» ‘. - ’

Sample Preparation

Prepare Flat Hair Tress

Apply Test Formulation

Dry Under Controlled Conditions
AN J

v Data Analypsis

\j
Determine Initial Stiffness (F1) Calculate Stiffness Durability (F10/F1)
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Polymer Backbone

(e.g., Cellulose, Acrylate, etc.)

Pendant Group

Quaternary Ammonium Group
(Cationic Center)

Tonic Bond

Counter Ion

(e.g., Cl-, SO42-)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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